Cas no 1806489-40-6 (2-Amino-5,6-diiodo-1H-benzimidazole)

• Product Name: 2-Amino-5,6-diiodo-1H-benzimidazole
• CAS No: 1806489-40-6
• MF: C₇H₅I₂N₃
• MW: 384.943645238876
• CID: 4824607
• Update Time: 2025-08-05

2-Amino-5,6-diiodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-diiodo-1H-benzimidazole

• Inchi： 1S/C7H5I2N3/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H3,10,11,12)
• InChI Key： NJZGTSLXIHUGMG-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)NC(N)=N2)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 2
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-5,6-diiodo-1H-benzimidazole

Introduction to 2-Amino-5,6-diiodo-1H-benzimidazole (CAS No. 1806489-40-6)

2-Amino-5,6-diiodo-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806489-40-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the benzimidazole class, a well-documented scaffold that has been extensively explored for its pharmacological properties. The presence of amino and iodine substituents at specific positions in the benzimidazole core enhances its reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry and drug discovery.

The benzimidazole core is a prominent structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of iodine atoms at the 5 and 6 positions of the benzimidazole ring in 2-Amino-5,6-diiodo-1H-benzimidazole introduces electrophilic centers that can participate in various chemical transformations, including cross-coupling reactions, which are widely used in the synthesis of complex molecules. This feature makes the compound particularly useful in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. 2-Amino-5,6-diiodo-1H-benzimidazole has emerged as a promising candidate in this context due to its ability to modulate enzyme activity and receptor binding. For instance, studies have shown that benzimidazole derivatives can interact with proteins involved in cell proliferation and apoptosis, making them potential candidates for anticancer therapy. The iodine substituents further enhance the compound's binding affinity by allowing for additional interactions through halogen bonding or π-stacking interactions.

One of the most intriguing aspects of 2-Amino-5,6-diiodo-1H-benzimidazole is its potential as a scaffold for drug design. The amino group provides a site for further functionalization, enabling the attachment of other pharmacophores or bioisosteres. This flexibility allows chemists to fine-tune the physicochemical properties of the compound, such as solubility, permeability, and metabolic stability, which are critical factors in drug development. Additionally, the presence of iodine atoms makes it an attractive precursor for radiolabeling applications, where radioactive isotopes can be incorporated for diagnostic or therapeutic purposes.

Recent advancements in computational chemistry have also highlighted the importance of 2-Amino-5,6-diiodo-1H-benzimidazole in virtual screening campaigns. High-throughput virtual screening (HTVS) has become an indispensable tool in drug discovery pipelines, allowing researchers to rapidly identify potential hits from large libraries of compounds. The unique structural features of 2-Amino-5,6-diiodo-1H-benzimidazole, including its aromatic system and halogen substituents, make it a likely candidate for interacting with biological targets. This has led to several computational studies aimed at identifying novel derivatives with enhanced biological activity.

The synthesis of 2-Amino-5,6-diiodo-1H-benzimidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing iodine atoms into the benzimidazole core while maintaining regioselectivity. These methods align with modern green chemistry principles by minimizing waste and improving atom economy.

In terms of biological evaluation, 2-Amino-5,6-diiodo-1H-benzimidazole has shown promise in preclinical studies as an inhibitor of certain kinases and transcription factors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. By inhibiting specific kinases, 2-Amino-5,6-diiodo-1H-benzimidazole could potentially disrupt aberrant signaling networks that contribute to disease progression. Additionally, its ability to modulate transcription factor activity suggests applications in treating metabolic disorders and autoimmune diseases.

The pharmacokinetic profile of 2-Amino-5,6-diiodo-1H-benzimidazole is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies indicate that derivatives of this compound exhibit favorable pharmacokinetic properties when optimized appropriately. For example, modifications to enhance solubility can improve oral bioavailability while reducing toxicity.

The role of 2-Amino-5,6-diiodo-1H-benzimidazole in medicinal chemistry is further underscored by its utility as a building block for more complex molecules. By incorporating this scaffold into larger structures through fragment-based drug design or library synthesis strategies, researchers can explore new chemical space without starting from scratch. This approach has led to the discovery of several high-affinity binders with therapeutic potential.

Future directions in research on 2-Amino-5,6-diiodo-1H-benzimidazole include exploring its interactions with protein targets at a molecular level using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights can guide the design of next-generation analogs with improved efficacy and selectivity. Additionally，the development of novel synthetic methodologies will be crucial for scaling up production while maintaining cost-effectiveness.

In conclusion,2-Amino-5,6-diiodo-1H-benzimidazole (CAS No.1806489-40-6) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential biological activities。 Its role as an intermediate， scaffold， and lead compound underscores its importance in drug discovery efforts。 As research continues， this compound is expected to contribute further insights into disease mechanisms and therapeutic strategies， ultimately benefiting patients worldwide。